Cas no 2172536-03-5 (1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclopentane)

• Product Name: 1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclopentane
• CAS No: 2172536-03-5
• MF: C₁₀H₁₅BrO
• MW: 231.129502534866
• CID: 5797935
• PubChem ID: 165793523
• Update Time: 2025-10-21

1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclopentane
• 2172536-03-5
• EN300-1619242
• 1-(bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclopentane]

• Inchi： 1S/C10H15BrO/c11-7-9-5-8(9)6-12-10(9)3-1-2-4-10/h8H,1-7H2
• InChI Key： RRQBRNYQBGQDII-UHFFFAOYSA-N
• SMILES： BrCC12CC1COC12CCCC1

Computed Properties

• Exact Mass: 230.03063g/mol
• Monoisotopic Mass: 230.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclopentane

Professional Introduction to Compound with CAS No. 2172536-03-5 and Product Name: 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclopentane

The compound with the CAS number 2172536-03-5 and the product name 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclopentane represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This spirobicyclic structure, characterized by its unique fused ring system, has garnered significant attention due to its potential applications in medicinal chemistry and material science. The presence of a bromomethyl group at the 1-position and an oxa bridge in the spirobicyclo framework introduces specific reactivity that makes this compound a valuable intermediate in synthetic chemistry.

In recent years, spirobicyclic compounds have been extensively studied for their structural complexity and biological activity. The spirobicyclo[3.1.0]hexane core, as seen in this molecule, is particularly interesting because it combines rigid bicyclic stability with functionalizable side chains. The 1-(bromomethyl) substituent allows for further derivatization through nucleophilic addition reactions, making it a versatile building block for constructing more complex molecules. This property has been exploited in the development of novel drug candidates, where such intermediates serve as key precursors for pharmacophore optimization.

The 3-oxa linkage in the spirobicyclic system introduces oxygen into the core structure, which can influence both the electronic properties and steric environment of the molecule. Oxygen-containing heterocycles are well-known for their role in biological systems, often serving as crucial components of natural products and bioactive molecules. The oxa bridge in this compound may contribute to its interaction with biological targets by modulating dipole moments or by participating in hydrogen bonding interactions. These features make it an attractive scaffold for designing molecules with specific biological activities.

Recent advancements in computational chemistry have enabled more precise predictions of the properties and reactivities of complex molecules like 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclopentane. Molecular modeling studies have suggested that this compound may exhibit interesting electronic distributions due to the conjugation between the bromomethyl group and the aromatic-like system formed by the spirobicyclic core. Such insights are invaluable for guiding synthetic strategies and predicting potential biological effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirobicyclic system is typically constructed through cycloaddition reactions or cyclization processes, which require precise control over reaction conditions to achieve the desired stereochemistry. The introduction of the 1-(bromomethyl) group often involves halogenation or substitution reactions, which must be carefully monitored to avoid unwanted side products.

In pharmaceutical research, 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclopentane has been explored as a precursor for various drug-like molecules. Its unique structural features make it a promising candidate for developing compounds with activities ranging from anti-inflammatory to anticancer properties. For instance, derivatives of this scaffold have been investigated for their potential to interact with specific enzymes or receptors involved in disease pathways.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The oxa bridge in this molecule not only contributes to its structural complexity but also enhances its functional diversity. Heterocycles are frequently found in biologically active natural products and synthetic drugs due to their ability to mimic key structural motifs recognized by biological targets. The spirobicyclo framework further adds rigidity, which can improve binding affinity and metabolic stability.

From a material science perspective, spirobicyclic compounds like 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclopentane have been explored for their potential applications in organic electronics and polymer chemistry. Their rigid structures and tunable electronic properties make them suitable candidates for use in optoelectronic devices or as monomers for high-performance polymers.

The bromomethyl group at the 1-position is particularly useful for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions allow for the introduction of aryl or vinyl groups, expanding the range of possible derivatives and applications. Such transformations are widely used in drug discovery pipelines to diversify molecular libraries and identify new lead compounds.

Future research directions may focus on exploring new synthetic methodologies for constructing complex spirobicyclic systems more efficiently. Advances in flow chemistry and photoredox catalysis could provide innovative ways to access these challenging structures while improving scalability and sustainability.

In conclusion, 1-(bromomethyl)-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclopentane (CAS No. 2172536-03-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features—comprising a spirobicyclic core with an oxa bridge and a bromomethyl substituent—make it a valuable intermediate for further chemical exploration